Cas no 89088-52-8 (1H-Pyrazole, 5-chloro-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-)

1H-Pyrazole, 5-chloro-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl- structure
89088-52-8 structure
Product Name:1H-Pyrazole, 5-chloro-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-
CAS No:89088-52-8
MF:C10H12ClN3
MW:209.675380706787
CID:612803
PubChem ID:13248996
Update Time:2025-04-19

1H-Pyrazole, 5-chloro-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-chloro-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-
    • 5-chloro-3-(2,5-dimethylpyrrol-1-yl)-1-methylpyrazole
    • 89088-52-8
    • 5-Chloro-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole
    • KPIDXRKBYPMQDL-UHFFFAOYSA-N
    • SCHEMBL1064764
    • DTXSID50531915
    • 5-chloro-3-(2,5-dimethyl-pyrrol-1-yl)-1-methyl-1H-pyrazole
    • Inchi: 1S/C10H12ClN3/c1-7-4-5-8(2)14(7)10-6-9(11)13(3)12-10/h4-6H,1-3H3
    • InChI Key: KPIDXRKBYPMQDL-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NN1C)N1C(C)=CC=C1C

Computed Properties

  • Exact Mass: 209.0719751g/mol
  • Monoisotopic Mass: 209.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 22.8Ų
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